Cas no 1261562-55-3 (2-Iodothiazole-4-carbonitrile)

• Product Name: 2-Iodothiazole-4-carbonitrile
• CAS No: 1261562-55-3
• MF: C₄HIN₂S
• MW: 236.033611059189
• CID: 4820659
• Update Time: 2025-06-30

2-Iodothiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-iodothiazole
• 2-iodothiazole-4-carbonitrile
• 2-Iodothiazole-4-carbonitrile

• Inchi： 1S/C4HIN2S/c5-4-7-3(1-6)2-8-4/h2H
• InChI Key： SHCFEAAKIXVZHH-UHFFFAOYSA-N
• SMILES： IC1=NC(C#N)=CS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 129
• XLogP3: 1.7
• Topological Polar Surface Area: 64.9

Additional information on 2-Iodothiazole-4-carbonitrile

2-Iodothiazole-4-carbonitrile

The compound 2-Iodothiazole-4-carbonitrile (CAS No: 1261562-55-3) is a highly specialized organic compound with significant applications in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a thiazole ring with an iodo group and a cyano group, making it a versatile building block for various chemical transformations.

Thiazole derivatives have long been recognized for their potential in drug discovery due to their ability to modulate biological targets such as enzymes, receptors, and ion channels. The presence of the iodo group in 2-Iodothiazole-4-carbonitrile introduces additional reactivity, enabling it to participate in a wide range of coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig cross-couplings. These reactions are pivotal in constructing complex molecular architectures with high precision and efficiency.

Recent advancements in organometallic chemistry have further highlighted the utility of 2-Iodothiazole-4-carbonitrile in the synthesis of heterocyclic compounds. Researchers have demonstrated that this compound can serve as an effective precursor for the construction of bioactive molecules, including those with potential anticancer and antimicrobial activities. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have reported the use of this compound in the development of novel inhibitors targeting protein kinases and other disease-related enzymes.

In addition to its role in medicinal chemistry, 2-Iodothiazole-4-carbonitrile has also found applications in the field of materials science. Its ability to undergo metal-catalyzed cross-coupling reactions has made it a valuable component in the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in energy storage, catalysis, and sensing technologies.

The synthesis of 2-Iodothiazole-4-carbonitrile typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent studies have focused on optimizing these synthetic routes, leveraging green chemistry principles to minimize environmental impact. For example, researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to enhance reaction efficiency while reducing waste generation.

From an analytical standpoint, 2-Iodothiazole-4-carbonitrile can be characterized using a variety of spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide critical insights into the compound's molecular structure and purity, ensuring its suitability for downstream applications.

In conclusion, 2-Iodothiazole-4-carbonitrile (CAS No: 1261562-55-3) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups makes it an indispensable tool for researchers working in organic synthesis, drug discovery, and materials science. As ongoing research continues to uncover new potential uses for this compound, its significance in the chemical sciences is expected to grow further.